N,N-Dimethyl-N-(2-methylprop-2-en-1-yl)butan-1-aminium iodide

• CAS No.: 61307-96-8
• Molecular Formula: C10H22IN
• Molecular Weight: 283.19 g/mol
• IUPAC Name: butyl-dimethyl-(2-methylprop-2-enyl)azanium;iodide
• InChI: InChI=1S/C10H22N.HI/c1-6-7-8-11(4,5)9-10(2)3;/h2,6-9H2,1,3-5H3;1H/q+1;/p-1
• InChI Key: MRUGSXRCAYRUGR-UHFFFAOYSA-M
• Canonical SMILES: CCCC[N+](C)(C)CC(=C)C.[I-]

Description

N,N-Dimethyl-N-(2-methylprop-2-en-1-yl)butan-1-aminium iodide is a quaternary ammonium compound. Quaternary ammonium compounds are known for their wide range of applications, particularly in the fields of chemistry and biology. This compound is characterized by the presence of a positively charged nitrogen atom bonded to four organic groups, making it a cationic surfactant.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl-N-(2-methylprop-2-en-1-yl)butan-1-aminium iodide typically involves the quaternization of a tertiary amine with an alkyl halide. The reaction is carried out under controlled conditions to ensure the formation of the desired quaternary ammonium salt. The general reaction scheme can be represented as follows:

$$\text{R}_3\text{N} + \text{R'-X} \rightarrow \text{R}_3\text{N-R'}^+ \text{X}^-$$R3​N+R’-X→R3​N-R’+X−

where ( \text{R}_3\text{N} ) is the tertiary amine, ( \text{R’-X} ) is the alkyl halide, and ( \text{R}_3\text{N-R’}^+ \text{X}^- ) is the quaternary ammonium salt formed.

Industrial Production Methods

Industrial production of this compound involves large-scale quaternization reactions. The process is optimized for high yield and purity, often employing continuous flow reactors and automated systems to maintain consistent reaction conditions. The use of high-purity reagents and solvents is crucial to minimize impurities and by-products.

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl-N-(2-methylprop-2-en-1-yl)butan-1-aminium iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction